Cas no 1261980-38-4 (2-Chloro-5-(2,3-dichlorophenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic acid
• CAS No: 1261980-38-4
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 2767350
• PubChem ID: 53223984
• Update Time: 2025-05-25

2-Chloro-5-(2,3-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318064
• DTXSID20687998
• 2-CHLORO-5-(2,3-DICHLOROPHENYL)ISONICOTINIC ACID
• 1261980-38-4
• 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic acid, 95%
• 2-CHLORO-5-(2,3-DICHLOROPHENYL)ISONICOTINICACID
• 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-9-3-1-2-6(11(9)15)8-5-16-10(14)4-7(8)12(17)18/h1-5H,(H,17,18)
• InChI Key： IDJNTXYNTPUIQD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=CC=1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 300.946412Da
• Monoisotopic Mass: 300.946412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic acid

2-Chloro-5-(2,3-dichlorophenyl)isonicotinic Acid: A Comprehensive Overview

The compound with CAS No. 1261980-38-4, commonly referred to as 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic Acid, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of isonicotinic acid, which itself is a derivative of nicotinic acid, a well-known precursor to niacin (vitamin B3). The introduction of chloro groups at specific positions in the molecule enhances its chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science.

Isonicotinic acid serves as the foundational structure for this compound. The substitution of chlorine atoms at the 2-position and the 5-position of the isonicotinic acid backbone introduces unique electronic and steric effects. These modifications significantly influence the compound's reactivity, stability, and solubility. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic properties of drugs, making 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic Acid a promising candidate for drug development.

The phenyl ring attached to the isonicotinic acid moiety further enhances the compound's complexity and functionality. The presence of two chlorine atoms on the phenyl ring (at positions 2 and 3) introduces additional electronic effects, such as increased electron-withdrawing capacity. This feature is particularly advantageous in designing molecules with high bioavailability and selectivity. Researchers have demonstrated that such chlorinated aromatic systems can act as effective inhibitors of various enzymes, including those involved in cancer progression and neurodegenerative diseases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic Acid. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging catalytic processes and microwave-assisted synthesis have significantly improved both yield and purity. These improvements are critical for scaling up production to meet increasing demand from pharmaceutical and agricultural sectors.

In terms of applications, 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic Acid has shown potential in several areas. In pharmaceuticals, it serves as a lead compound for developing anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. In agrochemicals, it exhibits promising activity as a fungicide, targeting key enzymes involved in fungal pathogenesis. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

The environmental impact of 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic Acid has also been a focus of recent research. Studies indicate that while it is effective in its intended applications, its persistence in soil and water systems requires careful consideration. Efforts are underway to develop biodegradable derivatives or alternative application methods that minimize environmental footprint without compromising efficacy.

In conclusion, CAS No. 1261980-38-4, or 2-Chloro-5-(2,3-dichlorophenyl)isonicotinic Acid, represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure and tunable properties make it a valuable asset in contemporary research and development. As advancements continue to emerge in synthetic methodologies and application-specific optimizations, this compound is poised to play an increasingly important role in addressing global challenges in health and agriculture.